1,1,4,4-Tetra(cyclopenta-1,3-dien-1-yl)cyclohexane
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Overview
Description
1,1,4,4-Tetra(cyclopenta-1,3-dien-1-yl)cyclohexane is a complex organic compound characterized by its unique structure, which includes multiple cyclopentadienyl groups attached to a cyclohexane ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1,1,4,4-Tetra(cyclopenta-1,3-dien-1-yl)cyclohexane typically involves the reaction of cyclopentadiene with cyclohexane derivatives under specific conditions. One common method includes the Diels-Alder reaction, where cyclopentadiene acts as a diene and reacts with a suitable dienophile to form the desired product .
Industrial Production Methods
Industrial production of this compound may involve large-scale Diels-Alder reactions, optimized for yield and purity. The reaction conditions, such as temperature, pressure, and catalysts, are carefully controlled to ensure efficient production.
Chemical Reactions Analysis
Types of Reactions
1,1,4,4-Tetra(cyclopenta-1,3-dien-1-yl)cyclohexane can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of cyclopentadienone derivatives.
Reduction: Reduction reactions can convert the cyclopent
Properties
CAS No. |
143318-98-3 |
---|---|
Molecular Formula |
C26H28 |
Molecular Weight |
340.5 g/mol |
IUPAC Name |
1,1,4,4-tetra(cyclopenta-1,3-dien-1-yl)cyclohexane |
InChI |
InChI=1S/C26H28/c1-2-10-21(9-1)25(22-11-3-4-12-22)17-19-26(20-18-25,23-13-5-6-14-23)24-15-7-8-16-24/h1-9,11,13,15H,10,12,14,16-20H2 |
InChI Key |
SVKRMEHBGBZZRL-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(CCC1(C2=CC=CC2)C3=CC=CC3)(C4=CC=CC4)C5=CC=CC5 |
Origin of Product |
United States |
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